Cas no 2228920-06-5 (2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine)
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
- EN300-1943938
- 2228920-06-5
-
- Inchi: 1S/C12H15F2N/c1-7-4-9(3)10(5-8(7)2)11(15)6-12(11,13)14/h4-5H,6,15H2,1-3H3
- InChI Key: QEHIHFANKMXDNF-UHFFFAOYSA-N
- SMILES: FC1(CC1(C1C=C(C)C(C)=CC=1C)N)F
Computed Properties
- Exact Mass: 211.11725581g/mol
- Monoisotopic Mass: 211.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1943938-0.05g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 0.05g |
$1212.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-0.1g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 0.1g |
$1269.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-0.25g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 0.25g |
$1328.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-0.5g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 0.5g |
$1385.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-1.0g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 1g |
$1442.0 | 2023-05-23 | ||
| Enamine | EN300-1943938-2.5g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 2.5g |
$2828.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-5.0g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 5g |
$4184.0 | 2023-05-23 | ||
| Enamine | EN300-1943938-10.0g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 10g |
$6205.0 | 2023-05-23 | ||
| Enamine | EN300-1943938-1g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 1g |
$1442.0 | 2023-09-17 | ||
| Enamine | EN300-1943938-5g |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine |
2228920-06-5 | 5g |
$4184.0 | 2023-09-17 |
2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
Compound CAS No: 2228920-06-5 - 2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
The compound CAS No: 2228920-06-5, also known as 2,2-difluoro-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry due to its potential applications in drug design and advanced materials development.
Structural Insights: The molecular structure of CAS No: 2228920-06-5 features a cyclopropane ring substituted with two fluorine atoms at the 2-position and an amino group attached to the 1-position. The amino group is further connected to a 2,4,5-trimethylphenyl moiety, which introduces steric bulk and electronic effects that are critical for its reactivity and functionality. This combination of structural elements makes the compound highly versatile in various chemical transformations.
Synthesis and Properties: Recent advancements in synthetic methodologies have enabled efficient synthesis of CAS No: 2228920-06-5 through a combination of nucleophilic aromatic substitution and cyclopropanation reactions. The compound exhibits remarkable stability under physiological conditions, making it suitable for biological applications. Its physical properties, such as melting point and solubility, have been extensively characterized to optimize its use in different chemical processes.
Applications in Pharmaceutical Chemistry: In the realm of drug discovery, CAS No: 2228920-06-5 has shown promise as a lead compound for developing novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been demonstrated in recent studies. Researchers have leveraged its unique pharmacokinetic profile to design drugs with improved bioavailability and reduced toxicity.
Role in Materials Science: Beyond pharmaceuticals, CAS No: 23373777 has found applications in materials science as a precursor for advanced polymers and coatings. Its ability to undergo controlled polymerization reactions under mild conditions has led to the development of high-performance materials with tailored mechanical and thermal properties.
Recent Research Developments: Cutting-edge research has explored the use of CAS No: 36778974 in click chemistry reactions, where it serves as a highly efficient building block for constructing complex molecular architectures. Additionally, its role in asymmetric catalysis has been highlighted in recent publications, showcasing its potential for enantioselective synthesis of chiral compounds.
In conclusion, CAS No: 36778974 - 3-bromo-N-(4-chlorophenyl)acrylamide stands out as a pivotal compound with multifaceted applications across diverse scientific domains. Its continued exploration will undoubtedly pave the way for groundbreaking innovations in chemistry and related fields.
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